Cas no 1195989-56-0 (8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde)

• Product Name: 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde
• CAS No: 1195989-56-0
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 1101336
• PubChem ID: 76849803
• Update Time: 2025-06-10

8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-chloro-Imidazo[1,5-a]pyrazine-3-carboxaldehyde
• 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde
• 1195989-56-0

• Inchi： 1S/C7H4ClN3O/c8-7-5-3-10-6(4-12)11(5)2-1-9-7/h1-4H
• InChI Key： GJWOUAIHECUUQL-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=C(C=O)N2C=CN=1

Computed Properties

• Exact Mass: 181.004
• Monoisotopic Mass: 181.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,5-a]pyrazines

Additional information on 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde

Professional Introduction to 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde (CAS No. 1195989-56-0)

8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1195989-56-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a scaffold that has been extensively explored for its potential biological activities. The presence of both chloro and aldehyde functional groups in its structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde consists of a fused ring system comprising an imidazole ring and a pyrazine ring, with a chloro substituent at the 8-position and an aldehyde group at the 3-position. This arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for further functionalization. The aldehyde functionality, in particular, serves as a versatile handle for condensation reactions, enabling the formation of Schiff bases, heterocyclic derivatives, and other pharmacologically relevant structures.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazopyrazine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde scaffold has been particularly investigated for its ability to interact with various biological targets. For instance, modifications at the 3-position aldehyde group have been shown to modulate binding affinity to enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde is its role as a key intermediate in drug discovery programs. Researchers have leveraged its reactive sites to develop libraries of derivatives for high-throughput screening (HTS). The chloro group allows for further substitution through nucleophilic aromatic substitution (SNAr), while the aldehyde can undergo condensation with amines or hydrazines to form imines or hydrazones. These transformations have led to the identification of novel compounds with enhanced biological activity.

Recent advancements in computational chemistry have further accelerated the exploration of 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde derivatives. Molecular docking studies have been employed to predict binding interactions with target proteins, providing insights into structure-activity relationships (SAR). These computational approaches have complemented experimental efforts by identifying promising candidates for further optimization. The integration of machine learning algorithms has also enabled the prediction of pharmacokinetic properties, aiding in the design of more effective drug candidates.

The therapeutic potential of 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde has been highlighted in several preclinical studies. For example, derivatives of this scaffold have shown promise in inhibiting kinases involved in cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through structural modifications has allowed researchers to achieve high selectivity against target enzymes while minimizing off-target effects. Such selectivity is crucial for developing drugs with improved safety profiles.

Another area where 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde has made significant contributions is in antiviral research. The fused heterocyclic system provides a rigid framework that can mimic natural substrates or inhibitors targeting viral enzymes. By incorporating structural motifs known to interact with viral proteins, researchers have designed compounds capable of disrupting viral replication cycles. These efforts have been particularly relevant in the context of emerging infectious diseases where rapid development of antiviral agents is essential.

The synthetic accessibility of 8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde also plays a crucial role in its widespread use. Efficient synthetic routes have been developed that allow for scalable production without compromising purity or yield. These methods often involve multi-step sequences starting from commercially available precursors such as anthranilic acid or o-aminoacetophenone derivatives. The availability of reliable synthetic protocols has facilitated their incorporation into industrial drug development pipelines.

In conclusion,8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde (CAS No. 1195989-56-0) represents a versatile and pharmacologically relevant scaffold with broad applications in medicinal chemistry. Its unique structural features and reactivity make it an invaluable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,8-chloroimidazo[1,5-a]pyrazine-3-carbaldehyde is poised to remain at the forefront of drug discovery efforts.